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Compound of Interest

Compound Name: Ketorolac-d5

Cat. No.: B585921

For researchers, scientists, and drug development professionals, the safe handling of potent
compounds like Ketorolac-d5 is paramount. Although a specific Safety Data Sheet (SDS) for
the deuterated form is not readily available, the safety protocols for Ketorolac and its
tromethamine salt are directly applicable, as the deuteration is unlikely to alter the compound's
primary pharmacological and toxicological properties. This guide provides a comprehensive
operational and disposal plan to ensure laboratory safety.

Hazard Identification and Risk Assessment

Ketorolac is a potent non-steroidal anti-inflammatory drug (NSAID). It is considered toxic if
swallowed and can cause irritation to the eyes, skin, and respiratory system.[1][2] Long-term or
repeated exposure may have adverse effects on the gastrointestinal, hematopoietic, nervous,
cardiovascular systems, liver, and kidneys.[3]

Quantitative Toxicity and Exposure Data

While a specific Occupational Exposure Limit (OEL) for Ketorolac has not been established, it
is prudent to handle it as a potent compound. Some jurisdictions may classify it under "inert or
nuisance dust" for regulatory purposes in the absence of a specific limit.[1]
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Data Point Value Species Reference

Oral LD50 (Ketorolac

) 200 mg/kg Mouse [4]
Tromethamine)
Oral LD50 (Ketorolac
) 431 mg/kg Rat [4]
Tromethamine)
OSHA PEL (as Inert or
) 15 mg/m3 (Total dust) N/A [1]
Nuisance Dust)
Oregon PEL (as Inert
10 mg/m3 (Total dust) N/A [1]

or Nuisance Dust)

Operational Plan: Safe Handling of Ketorolac-d5

A systematic approach to handling Ketorolac-d5 is crucial to minimize exposure and ensure a
safe laboratory environment.

Engineering Controls

The primary method for controlling exposure should be through engineering controls.

» Ventilation: All work with solid Ketorolac-d5 should be conducted in a well-ventilated area.[1]
A certified chemical fume hood or a powder containment hood is recommended to minimize
inhalation of airborne patrticles.

o Containment: For procedures that may generate dust, such as weighing or aliquoting, use of
a glove box or other containment enclosure is advisable.[4]

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory when handling Ketorolac-d5.
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PPE Item Specification Rationale

Nitrile or latex gloves (double- )
Gloves ) Prevents skin contact.[3][5]
gloving recommended)

) Chemical safety goggles or a Protects eyes from dust and
Eye Protection _
face shield splashes.[3][4]
A dedicated lab coat, Protects skin and clothing from
Lab Coat ) o
preferably disposable contamination.[4]

Required when handling
) ) A NIOSH-approved respirator powders outside of a
Respiratory Protection )
(e.g., N95) containment system to prevent

inhalation.[1][2][4]

Handling Procedures

Preparation: Before handling, ensure all necessary equipment and safety measures are in
place. Designate a specific area for handling Ketorolac-d5.

Weighing and Transfer: Handle solid Ketorolac-d5 with care to avoid generating dust. Use

appropriate tools for transfer.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to
prevent splashing.

Hygiene: Wash hands thoroughly after handling the compound, even if gloves were worn.[2]
Do not eat, drink, or smoke in the laboratory.

Emergency Procedures

In case of accidental exposure, immediate action is critical.
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Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower

Eye Contact i ) ) .
eyelids occasionally. Seek medical attention.[1]

[2]

Remove contaminated clothing and wash the
Skin Contact affected area with soap and water. Seek

medical attention if irritation persists.[1][2]

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.[2]

Do NOT induce vomiting. Rinse mouth with

Ingestion _ . _ .
water. Seek immediate medical attention.[2][4]

Disposal Plan for Ketorolac-d5

Proper disposal of Ketorolac-d5 and associated waste is essential to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation and Collection

» Solid Waste: All solid waste contaminated with Ketorolac-d5, including unused compound,
contaminated PPE (gloves, lab coats), and weighing papers, should be collected in a
designated, clearly labeled hazardous waste container.

» Liquid Waste: Solutions containing Ketorolac-d5 should be collected in a separate, labeled
hazardous waste container. Do not dispose of down the drain.[6]

o Sharps: Any sharps contaminated with Ketorolac-d5 must be disposed of in a designated
sharps container.

Labeling and Storage

o All waste containers must be clearly labeled with "Hazardous Waste" and the specific
chemical name (Ketorolac-d5).
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» Store waste containers in a secure, designated area away from incompatible materials.

Final Disposal

» Arrange for the disposal of hazardous waste through your institution's Environmental Health
and Safety (EHS) office or a licensed hazardous waste disposal contractor.[7] All disposal
must be in accordance with local, state, and federal regulations.

Workflow for Handling Ketorolac-d5

The following diagram illustrates the key steps and decision points in the safe handling and
disposal of Ketorolac-d5.
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Ketorolac-d5 Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

